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An In-depth Technical Guide to the Chemical Structure of Thioformic Acid

Introduction
Thioformic acid (CH₂OS) is the simplest thiocarboxylic acid and a sulfur analog of formic acid.

[1][2] As a fundamental organosulfur compound, its structural and electronic properties provide

a crucial foundation for understanding more complex thiocarboxylic acids and thioesters, which

are significant in organic synthesis and biochemistry.[3][4] Thioformic acid has also been

identified in interstellar environments, sparking interest in its formation pathways and role in

astrochemistry.[5] This guide provides a detailed examination of the chemical structure of

thioformic acid, including its isomerism, geometric parameters, and relevant experimental

methodologies for its study.

Tautomerism and Conformational Isomerism
Like other thiocarboxylic acids, thioformic acid exhibits tautomerism, existing in two primary

forms: a thiol form (S-acid) and a thione form (O-acid). Furthermore, rotation around the C-S or

C-O single bond leads to the existence of cis and trans conformers for each tautomer.

Thiol Form (Carbothioic S-acid): HC(=O)SH

Thione Form (Carbothioic O-acid): HC(=S)OH

The thiol form is generally the more stable and common tautomer. Computational studies have

established the relative stability of the four isomers, with the s-cis thiol conformer being the

most stable.
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Caption: Tautomeric and conformational isomers of thioformic acid.

Molecular Geometry and Quantitative Data
The geometric parameters of thioformic acid's conformers have been determined through ab

initio calculations. These calculations provide precise data on bond lengths and angles, which

are fundamental to understanding the molecule's reactivity and spectroscopic properties.

Bond Lengths
The tables below summarize the calculated bond lengths for the cis and trans conformers of

both the thiol and thione tautomers.

Table 1: Bond Lengths (Å) for Thiol Tautomer HC(=O)SH
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Bond cis-conformer trans-conformer

C=O 1.203 1.205

C-S 1.771 1.768

S-H 1.335 1.354

C-H 1.104 1.104

Data sourced from ab initio calculations.

Table 2: Bond Lengths (Å) for Thione Tautomer HC(=S)OH

Bond cis-conformer trans-conformer

C=S 1.623 1.619

C-O 1.348 1.351

O-H 0.960 0.959

C-H 1.102 1.102

Data sourced from 6-31G* calculations.*

Bond Angles
The bond angles define the spatial arrangement of the atoms within the molecule.

Table 3: Bond Angles (°) for Thiol Tautomer HC(=O)SH

Angle cis-conformer trans-conformer

O=C-S 122.5 125.9

H-S-C 94.9 92.5

H-C-S 114.4 111.0

Data sourced from ab initio calculations.
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Table 4: Bond Angles (°) for Thione Tautomer HC(=S)OH

Angle cis-conformer trans-conformer

S=C-O 125.7 126.6

H-O-C 109.2 105.7

H-C-O 110.1 111.4

Data sourced from 6-31G* calculations.*

Relative Stabilities
The relative energies of the conformers determine their population at equilibrium. The s-cis thiol

form is the global minimum, i.e., the most stable isomer.

Table 5: Relative Stabilities of Thioformic Acid Isomers

Isomer Relative Energy (kJ/mol)

s-cis thiol 0.0

s-trans thiol 2.77

s-cis thione 13.0

s-trans thione 40.2

Data from 6-31G* calculations.*

Experimental Protocols
Synthesis of Thioformic Acid in Interstellar Ice
Analogues
A key experimental protocol has demonstrated the formation of thioformic acid under conditions

mimicking interstellar space, providing insight into cosmic sulfur chemistry.

Methodology:
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Ice Mixture Preparation: A binary ice mixture of carbon monoxide (CO) and hydrogen sulfide

(H₂S) is deposited onto a cold substrate (e.g., silver) maintained at approximately 5 K in an

ultra-high vacuum chamber.

Irradiation: The ice is irradiated with energetic electrons (e.g., 5 keV) to simulate secondary

electrons generated by galactic cosmic rays. This process initiates chemical reactions within

the ice mantle.

Temperature-Programmed Desorption (TPD): The substrate is slowly heated at a linear rate

(e.g., 0.5 K/min). As the temperature increases, molecules desorb from the surface

according to their volatility.

Detection and Identification: The desorbed molecules are detected in the gas phase using

single-photon ionization reflectron time-of-flight mass spectrometry (PI-ReToF-MS).

Isomer Specificity: By tuning the photon energy of the ionizing laser to a value just above the

ionization energy of thioformic acid (10.48-10.58 eV) but below that of other potential

isomers, researchers can selectively detect and confirm the presence of thioformic acid.
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Caption: Experimental workflow for the synthesis and detection of thioformic acid.

General Laboratory Synthesis
While thioformic acid itself is unstable, general methods for synthesizing thiocarboxylic acids

can be applied. A common approach involves the reaction of an acyl chloride with a sulfur
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nucleophile.

Methodology:

Formyl chloride (the acyl chloride of formic acid) is reacted with a hydrosulfide salt, such as

potassium hydrosulfide (KSH).

The reaction is typically carried out in an inert solvent under anhydrous conditions to prevent

hydrolysis of the acyl chloride.

The thiocarboxylate salt is formed, which can then be protonated with a mild acid to yield the

thioformic acid.

Proposed Formation Pathway in the Interstellar
Medium
The formation of thioformic acid in interstellar ices is proposed to occur through radical-radical

recombination reactions initiated by the radiolysis of H₂S and the hydrogenation of CO.
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Caption: Proposed pathway for thioformic acid formation in interstellar ices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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